9-(Ethoxymethyl)anthracene

• CAS RN: 86170-50-5
• Molecular Formula: C17H16O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 9-(ethoxymethyl)anthracene
• InChI: InChI=1S/C17H16O/c1-2-18-12-17-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)17/h3-11H,2,12H2,1H3
• InChI Key: DDCFTJRLIQEADE-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C2C=CC=CC2=CC3=CC=CC=C31

Description

9-(Ethoxymethyl)anthracene is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 9-chloromethylanthracene (5.2 g, 23 mmole) obtained in Synthesis Example 2-(1) in ethanol (700 ml) was reacted with stirring for 10 hours at room temperature, poured into H2O (700 ml), and extracted with methylene chloride (500 ml×1). The resulting organic layer was dried over anhydrous MgSO4 and evaporated. The residual crude solid (4.25 g) was recrystallized from 50% THF/H2O to give 4.02 g of 9-ethoxymethylanthracene as orange yellow crystals, mp. 74°-75° C.